Cas no 2411296-99-4 (2-Chloro-1-[3-[5-(trifluoromethyl)-1H-imidazol-2-yl]piperidin-1-yl]propan-1-one)

• Product Name: 2-Chloro-1-[3-[5-(trifluoromethyl)-1H-imidazol-2-yl]piperidin-1-yl]propan-1-one
• CAS No: 2411296-99-4
• MF: C₁₂H₁₅ClF₃N₃O
• MW: 309.715212106705
• CID: 5355252
• Update Time: 2025-07-19

2-Chloro-1-[3-[5-(trifluoromethyl)-1H-imidazol-2-yl]piperidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-[3-[5-(trifluoromethyl)-1H-imidazol-2-yl]piperidin-1-yl]propan-1-one
• 2-chloro-1-{3-[5-(trifluoromethyl)-1H-imidazol-2-yl]piperidin-1-yl}propan-1-one
• Z3995632584

• Inchi： 1S/C12H15ClF3N3O/c1-7(13)11(20)19-4-2-3-8(6-19)10-17-5-9(18-10)12(14,15)16/h5,7-8H,2-4,6H2,1H3,(H,17,18)
• InChI Key： WNEPMVJQNDSHRG-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCCC(C2=NC=C(C(F)(F)F)N2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 366
• XLogP3: 2.1
• Topological Polar Surface Area: 49

Additional information on 2-Chloro-1-[3-[5-(trifluoromethyl)-1H-imidazol-2-yl]piperidin-1-yl]propan-1-one

Comprehensive Overview of 2-Chloro-1-[3-[5-(trifluoromethyl)-1H-imidazol-2-yl]piperidin-1-yl]propan-1-one (CAS No. 2411296-99-4)

The compound 2-Chloro-1-[3-[5-(trifluoromethyl)-1H-imidazol-2-yl]piperidin-1-yl]propan-1-one (CAS No. 2411296-99-4) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the trifluoromethyl group and imidazole ring, make it a valuable intermediate for the synthesis of biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in various diseases.

One of the key reasons for the growing interest in 2-Chloro-1-[3-[5-(trifluoromethyl)-1H-imidazol-2-yl]piperidin-1-yl]propan-1-one is its versatility. The presence of the chloro and carbonyl functional groups allows for further chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability is crucial in the development of new therapeutic agents, where slight structural changes can lead to significant improvements in efficacy and selectivity.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and bioavailability. The trifluoromethyl group, in particular, is known to improve the pharmacokinetic profiles of drug candidates. As a result, 2-Chloro-1-[3-[5-(trifluoromethyl)-1H-imidazol-2-yl]piperidin-1-yl]propan-1-one has become a focal point for researchers exploring novel treatments for conditions such as inflammation, cancer, and infectious diseases.

The synthesis of 2-Chloro-1-[3-[5-(trifluoromethyl)-1H-imidazol-2-yl]piperidin-1-yl]propan-1-one involves multi-step organic reactions, including the formation of the imidazole ring and subsequent functionalization. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the purity and structure of the compound. These analytical methods ensure that the final product meets the stringent quality standards required for pharmaceutical applications.

From an industrial perspective, the scalability of producing 2-Chloro-1-[3-[5-(trifluoromethyl)-1H-imidazol-2-yl]piperidin-1-yl]propan-1-one is a critical consideration. Optimizing reaction conditions to achieve high yields and minimal by-products is essential for cost-effective manufacturing. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of academic and commercial research.

The potential applications of 2-Chloro-1-[3-[5-(trifluoromethyl)-1H-imidazol-2-yl]piperidin-1-yl]propan-1-one extend beyond pharmaceuticals. Its unique properties make it a candidate for use in agrochemicals, where trifluoromethylated compounds are known to exhibit potent herbicidal and insecticidal activities. Additionally, the compound's stability under various environmental conditions makes it suitable for further exploration in material science.

As the scientific community continues to investigate the properties and applications of 2-Chloro-1-[3-[5-(trifluoromethyl)-1H-imidazol-2-yl]piperidin-1-yl]propan-1-one, its role in advancing research and development cannot be overstated. With ongoing studies highlighting its potential in multiple domains, this compound is poised to play a pivotal role in the next generation of innovative solutions.